Cas no 103839-22-1 (Picrasa-3,13(21)-dien-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-6-[(3-methyl-1-oxo-2-buten-1-yl)oxy]-, (1b,2a,6a,11b,12a)-)

• Product Name: Picrasa-3,13(21)-dien-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-6-[(3-methyl-1-oxo-2-buten-1-yl)oxy]-, (1b,2a,6a,11b,12a)-
• CAS No: 103839-22-1
• MF: C₂₅H₃₂O₉
• MW: 476.516188621521
• CID: 215149
• PubChem ID: 124849
• Update Time: 2025-04-19

Picrasa-3,13(21)-dien-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-6-[(3-methyl-1-oxo-2-buten-1-yl)oxy]-, (1b,2a,6a,11b,12a)- Chemical and Physical Properties

Names and Identifiers

• Picrasa-3,13(21)-dien-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-6-[(3-methyl-1-oxo-2-buten-1-yl)oxy]-, (1b,2a,6a,11b,12a)-
• 13,18-dehydro-6alpha-senecioyloxychaparrin
• 13,18-Dsoc
• (1beta,2alpha,6alpha,11alpha,12alpha)-1,2,11,12-tetrahydroxy-16-oxo-11,20-epoxypicrasa-3,13(21)-dien-6-yl 3-methylbut-2-enoate
• Picrasa-3,13(21)-dien-16-one, 11,20-epoxy-1,2,11,12-trihydroxy-6-((3-methyl-1-oxo-2-butenyl)oxy)-, (1beta,2alpha,6alpha,11beta,12alpha)-
• 1,2,11,12-Tetrahydroxy-16-oxo-11,20-epoxypicrasa-3,13(21)-dien-6-yl 3-methylbut-2-enoate
• CHEMBL462908
• Chaparrin, 13,18-dehydro-6alpha-senecioyloxy-
• DTXSID90908627
• 103839-22-1
• [(1S,4R,5R,7S,11S,12R,13S,16S,17S,18S,19R)-4,5,16,17-Tetrahydroxy-14,18-dimethyl-6-methylidene-9-oxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-12-yl] 3-methylbut-2-enoate

• Inchi： 1S/C25H32O9/c1-10(2)6-15(27)33-18-17-11(3)7-14(26)20(30)23(17,5)22-24-9-32-25(22,31)19(29)12(4)13(24)8-16(28)34-21(18)24/h6-7,13-14,17-22,26,29-31H,4,8-9H2,1-3,5H3/t13-,14-,17+,18+,19+,20+,21+,22+,23+,24+,25-/m0/s1
• InChI Key： UDYDQIYSNNAQSU-YSSSMICESA-N
• SMILES： O1C[C@@]23[C@H]4CC(=O)O[C@@H]2[C@@H]([C@H]2C(C)=C[C@@H]([C@H]([C@]2(C)[C@H]3[C@@]1([C@@H](C4=C)O)O)O)O)OC(/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 476.20466
• Monoisotopic Mass: 476.20463259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.4

Experimental Properties

• PSA: 142.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids